Cas no 2229414-62-2 (3-(2-chloro-1,3-thiazol-5-yl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(2-chloro-1,3-thiazol-5-yl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 2229414-62-2
• MF: C₈H₁₀ClNO₃S
• MW: 235.687900066376
• CID: 5835507
• PubChem ID: 165674204
• Update Time: 2025-05-24

3-(2-chloro-1,3-thiazol-5-yl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-1,3-thiazol-5-yl)-2-hydroxy-3-methylbutanoic acid
• EN300-1994478
• 2229414-62-2

• Inchi： 1S/C8H10ClNO3S/c1-8(2,5(11)6(12)13)4-3-10-7(9)14-4/h3,5,11H,1-2H3,(H,12,13)
• InChI Key： VPDMJLUPIUWAFU-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(C)(C)C(C(=O)O)O)S1

Computed Properties

• Exact Mass: 235.0069920g/mol
• Monoisotopic Mass: 235.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 98.7Ų

Additional information on 3-(2-chloro-1,3-thiazol-5-yl)-2-hydroxy-3-methylbutanoic acid

Research Brief on 3-(2-chloro-1,3-thiazol-5-yl)-2-hydroxy-3-methylbutanoic acid (CAS: 2229414-62-2)

The compound 3-(2-chloro-1,3-thiazol-5-yl)-2-hydroxy-3-methylbutanoic acid (CAS: 2229414-62-2) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This thiazole derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a building block for novel bioactive compounds, particularly in the development of enzyme inhibitors and antimicrobial agents.

Structural analysis reveals that the presence of both the chloro-thiazole moiety and the hydroxy-methylbutanoic acid group contributes to the molecule's ability to interact with biological targets. The chloro-thiazole component is known to enhance binding affinity to certain protein pockets, while the hydroxy acid functionality may participate in hydrogen bonding interactions. This dual functionality has prompted investigations into its use as a scaffold for drug design.

Recent pharmacological studies have demonstrated that derivatives of 3-(2-chloro-1,3-thiazol-5-yl)-2-hydroxy-3-methylbutanoic acid show promising activity against bacterial pathogens, particularly Gram-positive strains. The mechanism of action appears to involve interference with bacterial cell wall synthesis, although the exact molecular targets are still under investigation. These findings suggest potential applications in addressing antibiotic resistance, a critical challenge in modern medicine.

In synthetic chemistry, researchers have developed improved methods for the preparation of 2229414-62-2, focusing on yield optimization and environmental sustainability. A 2023 study published in the Journal of Medicinal Chemistry reported a novel catalytic system that achieves 85% yield with reduced waste generation. These advances in synthesis methodology are expected to facilitate broader exploration of this compound's pharmaceutical potential.

Ongoing research is exploring the compound's utility in targeted drug delivery systems. Preliminary results indicate that modifications to the hydroxy acid group can create prodrug forms with enhanced tissue specificity. This approach may lead to reduced systemic toxicity while maintaining therapeutic efficacy, particularly in cancer treatment applications.

Safety and toxicology studies have progressed to early-stage preclinical evaluation. Current data suggest favorable pharmacokinetic properties, including reasonable oral bioavailability and moderate plasma protein binding. However, researchers caution that further investigation is needed to fully characterize the compound's metabolic pathways and potential drug-drug interactions.

The pharmaceutical industry has shown growing interest in 2229414-62-2, with several patents filed in the past two years covering various derivatives and formulations. These intellectual property developments indicate that the compound may soon transition from academic research to commercial drug development pipelines, particularly in the antimicrobial and anti-inflammatory therapeutic areas.

Future research directions are likely to focus on structure-activity relationship studies to optimize the compound's therapeutic index. Computational modeling approaches are being employed to predict how structural modifications might enhance target specificity while minimizing off-target effects. These efforts may lead to second-generation derivatives with improved clinical potential.

In conclusion, 3-(2-chloro-1,3-thiazol-5-yl)-2-hydroxy-3-methylbutanoic acid represents an exciting area of investigation at the chemistry-biology interface. Its unique structural features and demonstrated biological activities position it as a valuable scaffold for medicinal chemistry. As research progresses, this compound may contribute to addressing several unmet medical needs, particularly in infectious disease and oncology.